Cas no 6236-09-5 ((+)-Citramalic Acid)
(+)-Citramalic Acid structure
Product Name:(+)-Citramalic Acid
CAS No:6236-09-5
MF:C5H8O5
MW:148.114022254944
MDL:MFCD00066436
CID:503034
PubChem ID:441696
Update Time:2025-04-19
(+)-Citramalic Acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Hydroxy-2-methylsuccinic acid
- Butanedioic acid,2-hydroxy-2-methyl-, (2S)-
- L(+)-CITRAMALIC ACID
- (-)-(S)-citramalic acid
- (+)-(S)-2-hydroxy-2-methylbutanedioic acid
- (+)-(S)-Citramalsaeure
- (+)-2-Methyl-L-malic acid
- (S)-(+)-2-MethylmalicAcid
- (S)-(+)-CITRAMALIC ACID
- (S)-2-hydroxy-2-methyl-butanedioic acid
- (S)-2-Methylmalate
- 2-hydroxy-2-methylsuccinic acid
- 2-METHYLMALIC ACID
- L-(+)-2-METHYLMALIC ACID
- L-(+)-CITRAMALIC ACID
- L-2-HYDROXY-2-METHYL-SUCCINIC ACID
- (S)-Citramalic acid
- (+-)-2-hydroxy-2-methylsuccinic acid
- (3S)-alpha-Hydroxypyrotartaric acid
- (2S)-2-Hydroxy-2-methylbutanedioate
- Citramalic acid
- R-(-)-Citramalic acid
- (3S)-Citramalic acid
- L-Citramalic acid
- L-alpha-Hydroxypyrotartaric acid
- 2-hydroxy-2-methylsuccinate
- S-alpha-Hydroxypyrotartaric acid
- (S)-2-Methylmalic acid
- citramalate
- alpha-hydroxypyrotartaric acid
- citramalic acids
- S-Citramalic acid
- 2-methylmalate
- (2S)-2-hydroxy-2-methylsuccinic acid
- 2-hydroxy-2-methylbutanedioic acid
- (+)-Citramalic Acid
-
- MDL： MFCD00066436
- Inchi： 1S/C5H8O5/c1-5(10,4(8)9)2-3(6)7/h10H,2H2,1H3,(H,6,7)(H,8,9)/t5-/m0/s1
- InChI Key： XFTRTWQBIOMVPK-YFKPBYRVSA-N
- SMILES： O[C@@](C(=O)O)(C)CC(=O)O
Computed Properties
- Exact Mass: 148.03714
- Monoisotopic Mass: 148.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 94.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.2336 (rough estimate)
- Melting Point: 109-111 °C(lit.)
- Boiling Point: 188.68°C (rough estimate)
- Refractive Index: 1.3920 (estimate)
- PSA: 94.83
- Solubility: Not determined
(+)-Citramalic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C520525-50mg |
(+)-Citramalic Acid |
6236-09-5 | 50mg |
$ 526.00 | 2023-09-08 | ||
| TRC | C520525-250mg |
(+)-Citramalic Acid |
6236-09-5 | 250mg |
$ 570.00 | 2022-06-06 | ||
| TRC | C520525-500mg |
(+)-Citramalic Acid |
6236-09-5 | 500mg |
$ 980.00 | 2022-06-06 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0615-1g |
(S)-(+)-Citramalic acid |
6236-09-5 | 95% | 1g |
24423.62CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0615-5g |
(S)-(+)-Citramalic acid |
6236-09-5 | 95% | 5g |
83786.59CNY | 2021-05-07 | |
| TRC | C520525-10mg |
(+)-Citramalic Acid |
6236-09-5 | 10mg |
$ 117.00 | 2023-09-08 | ||
| TRC | C520525-100mg |
(+)-Citramalic Acid |
6236-09-5 | 100mg |
$ 919.00 | 2023-09-08 | ||
| eNovation Chemicals LLC | Y1294485-1g |
(S)-Citramalic acid |
6236-09-5 | 95% | 1g |
$3225 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294485-5g |
(S)-Citramalic acid |
6236-09-5 | 95% | 5g |
$11115 | 2024-07-28 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0615-1g |
(S)-Citramalic acid |
6236-09-5 | 95% | 1g |
¥25182.55 | 2025-01-22 |
(+)-Citramalic Acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
6236-09-5 ((+)-Citramalic Acid) Related Products
- 6236-10-8(Butanedioic acid,2-hydroxy-2-methyl-, (2R)-)
- 28831-90-5((2S,3R)-2,3-Dihydroxy-2-methyl-buttersaeure)
- 23944-48-1(Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-, (2S,3R)-)
- 102601-31-0((+/-)-CITRAMALIC ACID SODIUM SALT)
- 14868-24-7(2,3-dihydroxy-2-methylbutanoic acid)
- 2306-22-1(DL-Citramalic Acid)
- 639-51-0(1,1,2-Ethanetricarboxylicacid, 1,2-dihydroxy-)
- 72845-16-0(Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-)
- 2957-09-7((2R)-2-hydroxy-2-(hydroxymethyl)butanedioic acid)
- 597-44-4(2-hydroxy-2-methylbutanedioic acid)
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